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Compound of Interest

Compound Name: MR-2088

Cat. No.: B15136849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development professionals. It is not a substitute for a certified Material Safety Data Sheet

(MSDS). Always consult the official MSDS from the supplier and adhere to all institutional and

governmental safety regulations.

Introduction
MR-2088 is a potent and selective inhibitor of UNC-51 like autophagy activating kinase 1

(ULK1) and UNC-51 like autophagy activating kinase 2 (ULK2).[1][2] It is based on a 7-

azaindole scaffold and has demonstrated potential in the context of RAS-driven cancers.[3]

This guide provides a comprehensive overview of the available safety, handling, and

experimental data for MR-2088 to assist researchers in its safe and effective use.

Physicochemical and Biological Properties
MR-2088 is a solid, white to light yellow substance.[4] Its core structure is 1,3-Dihydro-2H-

pyrrolo[2,3-b]pyridin-2-one.[4]

Table 1: Physicochemical Properties of MR-2088

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15136849?utm_src=pdf-interest
https://www.benchchem.com/product/b15136849?utm_src=pdf-body
https://www.medchemexpress.com/mr-2088.html
https://www.medchemexpress.eu/search.html?q=%20Autophagy&ft=&fa=&fp=
https://www.bioworld.com/articles/687723-mr-2088-a-first-reported-ulk1-inhibitor-for-ras-driven-cancers?v=preview
https://www.benchchem.com/product/b15136849?utm_src=pdf-body
https://www.benchchem.com/product/b15136849?utm_src=pdf-body
https://www.benchchem.com/product/b029746
https://www.benchchem.com/product/b029746
https://www.benchchem.com/product/b15136849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₇H₆N₂O [4]

Molecular Weight ~134.14 g/mol [4]

Appearance White to light yellow solid [4]

Solubility

Soluble in organic solvents like

chloroform and

dichloromethane.

[4]

Table 2: In Vitro and In Vivo Activity of MR-2088
Assay/Parameter Target/Organism Value Source

IC₅₀ ULK1 2 nM [3][4]

EC₅₀ ULK1 10 nM [3][4]

pEC₅₀ ULK1 8.3 [1][2]

pEC₅₀ ULK2 8.7 [1][2][4]

Half-life (t½)
Human Liver

Microsomes
83.1 min [3]

Half-life (t½)
Mouse Liver

Microsomes
70.3 min [3]

Cmax (single 20

mg/kg i.p. dose)
Mice 1667 ng/mL (4.10 µM) [3]

Tmax (single 20

mg/kg i.p. dose)
Mice 0.75 h [3]

AUC (last) (single 20

mg/kg i.p. dose)
Mice

345,597 ng·min/mL

(14.17 µM·h)
[3]

Safety and Handling
While a specific Material Safety Data Sheet (MSDS) for MR-2088 was not identified in the

public domain, general safety precautions for handling potent kinase inhibitors should be
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strictly followed.

Personal Protective Equipment (PPE)
A systematic approach to handling this compound is crucial for maintaining a safe laboratory

environment.[4] The following PPE should be worn at all times when handling MR-2088:

Safety glasses with side shields

Chemical-resistant gloves

A lab coat

Engineering Controls
All handling of solid MR-2088 and preparation of stock solutions should be conducted in a

certified chemical fume hood to avoid inhalation of dust.[4]

Handling Procedures
Avoid the generation of dust when handling the solid compound.[4]

Use appropriate tools for weighing and transferring the solid.[4]

Ensure all equipment and reagents are prepared before handling the compound.[4]

Storage
Stock solutions of MR-2088 should be stored at -80°C for up to 2 years or -20°C for up to 1

year.[5][6]

Experimental Protocols
Preparation of Stock Solutions
For in vitro experiments, a stock solution can be prepared in DMSO. For a 20.8 mg/mL stock

solution, dissolve the appropriate amount of MR-2088 in DMSO.[5][6]
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Preparation of Working Solutions for In Vivo
Experiments
It is recommended to prepare working solutions for in vivo experiments freshly on the day of

use.[5][6]

Protocol 1: Corn Oil Formulation[5][6] This protocol yields a clear solution of ≥ 2.08 mg/mL.

Prepare a 20.8 mg/mL stock solution in DMSO.

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 900 µL of

corn oil.

Mix thoroughly until a clear and uniform solution is obtained.

Protocol 2: PEG300/Tween-80/Saline Formulation[6] This protocol also yields a clear solution

of ≥ 2.08 mg/mL.

Prepare a 20.8 mg/mL stock solution in DMSO.

To prepare a 1 mL working solution, add 100 µL of the DMSO stock solution to 400 µL of

PEG300 and mix evenly.

Add 50 µL of Tween-80 and mix evenly.

Add 450 µL of saline to adjust the final volume to 1 mL.

If precipitation or phase separation occurs during preparation, gentle heating and/or sonication

can be used to aid dissolution.[6]

Kinase Inhibition Bioassay (General Protocol)
The inhibitory potential of MR-2088 on ULK1/2 can be measured using a bioluminescence-

based assay that quantifies the amount of ATP remaining after the kinase-catalyzed

phosphorylation of a substrate.[4]

Materials:
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Recombinant ULK1 or ULK2 enzyme

Kinase substrate peptide

ATP

Kinase reaction buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-

35)

MR-2088 test compound

Bioluminescent ATP detection reagent

Workflow: The general workflow for such an assay is depicted in the diagram below.
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General Kinase Inhibition Assay Workflow

Prepare Reagents
(Kinase, Substrate, ATP, MR-2088)

Mix Kinase, Substrate, and MR-2088

Initiate Reaction with ATP

Incubate at RT

Stop Reaction & Add Detection Reagent

Read Luminescence

Click to download full resolution via product page

Caption: General workflow for a kinase inhibition bioassay.

Mechanism of Action and Signaling Pathway
MR-2088 selectively inhibits ULK1 and ULK2, which are key initiators of the autophagy

process. The 7-azaindole core of MR-2088 is believed to form hydrogen bonds with the hinge

region of the kinase's ATP-binding pocket, thereby blocking ATP binding and inhibiting the

downstream signaling cascade.[4]
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MR-2088 Inhibition of ULK1/2 Signaling Pathway
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Caption: MR-2088 inhibits the ULK1/2 complex, a critical step in autophagy initiation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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